93-58-3

Methyl benzoate

In Stock

• CAS RN:
• 93-58-3

• Formula:
• C8H8O2
  C6H5COOCH3
  C8H8O2

• InChI:
• InChI=1S/C8H8O2/c1-10-8(9)7-5-3-2-4-6-7/h2-6H,1H3

• InChIKey:
• QPJVMBTYPHYUOC-UHFFFAOYSA-N

• Methyl benzoate occurs naturally in guava, mango and kiwifruit.
  Methyl benzoate is a volatile aromatic ester compound widely used in perfumery industries. It is naturally occurring in guava, mango, and kiwifruit.
  Methyl benzoate (MB) belongs to the class of benzenoid esters. It exists as a naturally occurring compound in a variety of plants including freshwater fern Salvinia molesta, Antirrhinum genus species, etc. MB extracted from the fermented apple juice is reported to possess toxicity against an invasive fruit fly, identified as Drosophila suzukii Matsumura.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Methyl benzoate appears as a crystalline solid or a solid dissolved in ...

1-Bromononane

In Stock

• CAS RN:
• 693-58-3

• Formula:
• C9H19Br

• InChI:
• InChI=1S/C9H19Br/c1-2-3-4-5-6-7-8-9-10/h2-9H2,1H3

• InChIKey:
• AYMUQTNXKPEMLM-UHFFFAOYSA-N

• 1-Bromononane, also known as 1-Bromononane, is a useful research compound. Its molecular formula is C9H19Br and its molecular weight is 207.15 g/mol. The purity is usually 95%.

2-amino-4-(2,4-dimethoxyphenyl)-4H-[1]benzothieno[3,2-b]pyran-3-carbonitrile

• CAS RN:
• 5893-58-3

• Formula:
• C20H16N2O3S

• InChI:
• InChI=1S/C20H16N2O3S/c1-23-11-7-8-12(15(9-11)24-2)17-14(10-21)20(22)25-18-13-5-3-4-6-16(13)26-19(17)18/h3-9,17H,22H2,1-2H3

• InChIKey:
• WINKIZVLRWLRCR-UHFFFAOYSA-N

• 2-amino-4-(2,4-dimethoxyphenyl)-4H-[1]benzothieno[3,2-b]pyran-3-carbonitrile is a useful research compound. Its molecular formula is C20H16N2O3S and its molecular weight is 364.4 g/mol. The purity is usually 95%.

1-Tosylazetidine-3-carboxylic acid

In Stock

• CAS RN:
• 92993-58-3

• Formula:
• C11H13NO4S

• InChI:
• InChI=1S/C11H13NO4S/c1-8-2-4-10(5-3-8)17(15,16)12-6-9(7-12)11(13)14/h2-5,9H,6-7H2,1H3,(H,13,14)

• InChIKey:
• IFGBBXJGLBGHJN-UHFFFAOYSA-N

• 1-Tosylazetidine-3-carboxylic acid is a useful research compound. Its molecular formula is C11H13NO4S and its molecular weight is 255.29 g/mol. The purity is usually 95%.

4-Chloro-3,5-diiodopyridine

In Stock

• CAS RN:
• 13993-58-3

• Formula:
• C5H2ClI2N

• InChI:
• InChI=1S/C5H2ClI2N/c6-5-3(7)1-9-2-4(5)8/h1-2H

• InChIKey:
• XRTMJBDJGWAURK-UHFFFAOYSA-N

• 4-Chloro-3,5-diiodopyridine, also known as 4-Chloro-3,5-diiodopyridine, is a useful research compound. Its molecular formula is C5H2ClI2N and its molecular weight is 365.34 g/mol. The purity is usually 95%.

diethyl (3,3,3-trifluoroprop-1-yn-1-yl)phosphonate

In Stock

• CAS RN:
• 152193-58-3

• Formula:
• C7H10F3O3P

• Diethyl (3,3,3-trifluoroprop-1-yn-1-yl)phosphonate is a useful research compound. Its molecular formula is C7H10F3O3P and its molecular weight is 230.1. The purity is usually 95%.

2,4-Difluoro-3'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898793-58-3

• Formula:
• C19H19F2NO

• InChI:
• InChI=1S/C19H19F2NO/c20-16-7-8-17(18(21)12-16)19(23)15-6-4-5-14(11-15)13-22-9-2-1-3-10-22/h4-8,11-12H,1-3,9-10,13H2

• InChIKey:
• UIWOEEYERNHYKP-UHFFFAOYSA-N

• 2,4-Difluoro-3'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H19F2NO and its molecular weight is 315.4 g/mol. The purity is usually 95%.

2-Allylphenylboronic acid

Usually In Stock

• CAS RN:
• 372193-58-3

• Formula:
• C9H11BO2

• InChI:
• InChI=1S/C9H11BO2/c1-2-5-8-6-3-4-7-9(8)10(11)12/h2-4,6-7,11-12H,1,5H2

• InChIKey:
• ZYBXVSBFAUEHTH-UHFFFAOYSA-N

• 2-Allylphenylboronic acid is a useful research compound. Its molecular formula is C9H11BO2 and its molecular weight is 162 g/mol. The purity is usually 95%.

1-((2,6-Difluorophenyl)sulfonyl)-3-(4-methoxyphenyl)azepane

In Stock

• CAS RN:
• 1797093-58-3

• Formula:
• C19H21F2NO3S

• InChI:
• InChI=1S/C19H21F2NO3S/c1-25-16-10-8-14(9-11-16)15-5-2-3-12-22(13-15)26(23,24)19-17(20)6-4-7-18(19)21/h4,6-11,15H,2-3,5,12-13H2,1H3

• InChIKey:
• ZVNJRYICNXRGSY-UHFFFAOYSA-N

• 1-((2,6-Difluorophenyl)sulfonyl)-3-(4-methoxyphenyl)azepane is a useful research compound. Its molecular formula is C19H21F2NO3S and its molecular weight is 381.44. The purity is usually 95%.

N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)-2-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 1797293-58-3

• Formula:
• C22H21F3N4O

• InChI:
• InChI=1S/C22H21F3N4O/c23-22(24,25)18-7-3-1-5-16(18)21(30)27-13-14-29-19-8-4-2-6-17(19)20(28-29)15-9-11-26-12-10-15/h1,3,5,7,9-12H,2,4,6,8,13-14H2,(H,27,30)

• InChIKey:
• VRGDNTRGURIACX-UHFFFAOYSA-N

• N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C22H21F3N4O and its molecular weight is 414.432. The purity is usually 95%.

[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-[3-(difluoromethyl)-1-methylpyrazol-4-yl]methanone

Usually In Stock

• CAS RN:
• 2379993-58-3

• Formula:
• C16H18BrF2N5O2

• InChI:
• InChI=1S/C16H18BrF2N5O2/c1-23-8-12(13(22-23)14(18)19)15(25)24-4-2-3-10(7-24)9-26-16-20-5-11(17)6-21-16/h5-6,8,10,14H,2-4,7,9H2,1H3

• InChIKey:
• GPCTULNGZPFINW-UHFFFAOYSA-N

• [3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-[3-(difluoromethyl)-1-methylpyrazol-4-yl]methanone is a useful research compound. Its molecular formula is C16H18BrF2N5O2 and its molecular weight is 430.254. The purity is usually 95%.

1-Nitro-3-(trichloromethoxy)benzene

In Stock

• CAS RN:
• 1404193-58-3

• Formula:
• C7H4Cl3NO3

• InChI:
• InChI=1S/C7H4Cl3NO3/c8-7(9,10)14-6-3-1-2-5(4-6)11(12)13/h1-4H

• InChIKey:
• ODJGAIUJOJLKRQ-UHFFFAOYSA-N

• 1-Nitro-3-(trichloromethoxy)benzene is a useful research compound. Its molecular formula is C7H4Cl3NO3 and its molecular weight is 256.5 g/mol. The purity is usually 95%.

tert-Butyl (4-iodo-3-methylphenyl)carbamate

In Stock

• CAS RN:
• 1221793-58-3

• Formula:
• C12H16INO2

• InChI:
• InChI=1S/C12H16INO2/c1-8-7-9(5-6-10(8)13)14-11(15)16-12(2,3)4/h5-7H,1-4H3,(H,14,15)

• InChIKey:
• ZIHVBSTUTDALJV-UHFFFAOYSA-N

• Tert-Butyl (4-iodo-3-methylphenyl)carbamate is a useful research compound. Its molecular formula is C12H16INO2 and its molecular weight is 333.169. The purity is usually 95%.

[2,4-Bis(Oxidanyl)-5-Propan-2-Yl-Phenyl]-(2-Ethoxy-7,8-Dihydro-5~{h}-Pyrido[4,3-D]pyrimidin-6-Yl)methanone

• CAS RN:
• 1860793-58-3

• Formula:
• C19H23N3O4

• InChI:
• InChI=1S/C19H23N3O4/c1-4-26-19-20-9-12-10-22(6-5-15(12)21-19)18(25)14-7-13(11(2)3)16(23)8-17(14)24/h7-9,11,23-24H,4-6,10H2,1-3H3

• InChIKey:
• BNTRGXQGSZZFCB-UHFFFAOYSA-N

• CPUY201112 is a novel inhibitor of heat shock protein Hsp90, inducing p53-mediated apoptosis in MCF-7 cells.